Cas no 61174-31-0 (Benzenamine, 2-[(3-methoxyphenyl)sulfonyl]-)

• Product Name: Benzenamine, 2-[(3-methoxyphenyl)sulfonyl]-
• CAS No: 61174-31-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 489614
• PubChem ID: 21754011
• Update Time: 2025-04-19

Benzenamine, 2-[(3-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(3-methoxyphenyl)sulfonyl]-
• 2-(3-methoxyphenyl)sulfonylaniline
• DTXSID40617717
• 61174-31-0
• 2-(3-Methoxybenzene-1-sulfonyl)aniline

• Inchi： 1S/C13H13NO3S/c1-17-10-5-4-6-11(9-10)18(15,16)13-8-3-2-7-12(13)14/h2-9H,14H2,1H3
• InChI Key： GDIXKRSLAGJQTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 263.06169
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39